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Cat. No.: B076100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium chromate (BaCrO₄), identified as Pigment Yellow 31 (C.I. 77103), is an inorganic

compound that presents as a pale, lemon-yellow powder.[1][2] Historically, it has been utilized

as a colorant in artists' paints, notably by Impressionist painters like Renoir and Monet.[2]

Beyond its use as a yellow pigment, barium chromate serves a significant industrial role as an

anti-corrosive agent in primers for metals, including applications in the aerospace and marine

industries.[3][4] Its anti-corrosive properties are attributed to the slow release of chromate ions,

which passivate the metal surface.[2]

This document provides detailed application notes and experimental protocols for the use of

barium chromate as a yellow pigment in paint formulations. It is intended for researchers,

scientists, and professionals in drug development who may encounter or utilize such pigments

in their work.

Note: Barium chromate contains hexavalent chromium, a known human carcinogen.[5] All

handling and experimental procedures should be conducted with appropriate personal

protective equipment (PPE) in a well-ventilated area, adhering to all relevant safety regulations.
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The following tables summarize the key quantitative data for barium chromate, facilitating

comparison and use in experimental design.

Table 1: Physicochemical Properties of Barium Chromate

Property Value Reference(s)

CI Name Pigment Yellow 31 [6]

CAS Number 10294-40-3 [5]

Molecular Formula BaCrO₄ [5]

Molar Mass 253.32 g/mol [5]

Appearance Pale yellow powder [7]

Density 4.0 - 4.5 g/cm³ [8]

Bulk Density 0.8 - 1.0 g/cc [8]

Oil Absorption 12 - 25 g/100g [8][9][10]

Water Solubility ≤ 1% [8]

Refractive Index 1.94 - 1.98 [6]

Table 2: Performance Characteristics of Barium Chromate in Paint Formulations

Performance Metric Value/Rating Reference(s)

Lightfastness Excellent [11]

Tinting Strength Low [6]

Opacity Low [6]

Heat Stability Stable up to 600°C [11]
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Protocol 1: Synthesis of Barium Chromate Pigment via
Precipitation
This protocol details the laboratory-scale synthesis of barium chromate pigment through a

precipitation reaction.

Materials and Reagents:

Barium chloride (BaCl₂) or Barium nitrate (Ba(NO₃)₂)

Sodium dichromate (Na₂Cr₂O₇) or Potassium dichromate (K₂Cr₂O₇)

Deionized water

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Equipment:

Reaction vessel with a stirrer

Heating mantle or water bath

pH meter

Filtration apparatus (e.g., Buchner funnel and vacuum flask)

Drying oven

Procedure:

Preparation of Reactant Solutions:

Prepare a 0.8 M solution of barium chloride in deionized water.

Prepare a 0.4 M solution of sodium dichromate in deionized water.

Reaction:

Transfer the barium chloride solution to the reaction vessel and heat to 45°C while stirring.
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Adjust the pH of the barium chloride solution to 7 using dilute NaOH or HCl as needed.

Slowly add the sodium dichromate solution to the barium chloride solution. The reaction is:

2BaCl₂ + Na₂Cr₂O₇ + H₂O → 2BaCrO₄↓ + 2NaCl + 2HCl.

Maintain the temperature at 45°C and continue stirring for 10 minutes to allow the

precipitate to digest.[2]

Isolation and Purification:

Allow the yellow precipitate of barium chromate to settle.

Separate the precipitate by vacuum filtration.

Wash the precipitate several times with deionized water to remove soluble byproducts.

Drying:

Dry the filtered pigment in a drying oven at 60-80°C until a constant weight is achieved.[2]

Expected Outcome:

A fine, pale-yellow powder of barium chromate.

Under optimal conditions, a yield of approximately 93% can be expected, with a purity of up

to 98%.[12]

Protocol 2: Formulation of an Oil-Based Paint with
Barium Chromate
This protocol describes the basic steps for dispersing barium chromate pigment into a linseed

oil binder to create a simple oil-based paint.

Materials and Reagents:

Barium chromate pigment (synthesized as per Protocol 1 or commercially sourced)

Refined linseed oil
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(Optional) Driers, such as cobalt naphthenate

Equipment:

Glass muller and slab

Spatula

Small containers for paint storage

Procedure:

Pigment Preparation:

Place a small amount of barium chromate pigment onto the center of the glass slab.

Binder Addition:

Create a small well in the center of the pigment pile and add a few drops of linseed oil.

The oil absorption value (Table 1) can be used as a starting guide for the amount of oil

required.

Dispersion:

Use the spatula to initially mix the oil and pigment into a stiff paste.

Use the glass muller in a circular or figure-eight motion to grind the paste. This process,

known as "mulling," ensures that each pigment particle is thoroughly wetted by the binder,

resulting in a smooth and consistent paint.

Continue mulling, adding small increments of oil as needed, until the desired paint

consistency is achieved.

(Optional) Drier Addition:

If faster drying time is desired, a very small amount of a drier can be incorporated during

the final stages of mulling.
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Storage:

Transfer the prepared paint to a small, airtight container.

Protocol 3: Evaluation of Paint Performance
A. Drying Time Assessment (ASTM D1640)

This test determines the different stages of drying of a paint film.

Procedure:

Apply the formulated paint to a non-porous substrate (e.g., a glass panel) at a uniform

thickness.

At regular intervals, touch the paint film lightly with a clean, dry finger.

Record the time at which the paint is:

Set-to-touch: The point at which the paint is no longer tacky and does not transfer to the

finger.

Dry-hard: The point at which the film is resistant to moderate pressure without showing

any indentation or tackiness.

B. Lightfastness Testing

A simplified method to assess the pigment's resistance to fading upon light exposure.

Procedure:

Apply the paint to a stable support (e.g., primed paper or panel).

Once fully cured, cover half of the painted surface with an opaque material.

Expose the sample to a consistent light source (natural sunlight or a UV lamp).

Periodically remove the opaque cover and compare the exposed and unexposed sections to

observe any color change. A standardized method for this is the Blue Wool Scale test, where
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a rating of 6 or higher is considered good for artists' materials.

C. Anti-Corrosion Performance (Salt Spray Test - ASTM B117)

This is an accelerated corrosion test to evaluate the protective properties of a primer containing

barium chromate.

Procedure:

Prepare steel panels by cleaning and degreasing them.

Apply the barium chromate-formulated primer to the panels at a controlled thickness.

Create a scribe mark through the coating to the metal substrate.

Place the panels in a salt spray cabinet, which maintains a controlled environment of a 5%

salt fog at 35°C.

Periodically inspect the panels for signs of corrosion, such as blistering, rusting, and

creepage of corrosion from the scribe mark. The duration of the test can range from 100 to

over 1000 hours.

Mandatory Visualizations
Signaling Pathway of Hexavalent Chromium Toxicity
Hexavalent chromium (Cr(VI)), the form of chromium in barium chromate, is a known human

carcinogen. Its toxicity is mediated by its uptake into cells and subsequent intracellular

reduction, which generates reactive oxygen species (ROS) and chromium intermediates that

can damage DNA and other cellular components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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